Cas no 1498883-71-8 (Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate)
1498883-71-8 structure
Product Name:Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate
CAS No:1498883-71-8
MF:C11H20O3
MW:200.274703979492
CID:5274094
Update Time:2023-08-25
Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate
- 2-Oxiranecarboxylic acid, 3-methyl-3-(3-methylbutyl)-, ethyl ester
- Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate
-
- Inchi： 1S/C11H20O3/c1-5-13-10(12)9-11(4,14-9)7-6-8(2)3/h8-9H,5-7H2,1-4H3
- InChI Key： DPNRKFSCXPAGDB-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)C1(C)CCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 213
- XLogP3: 2.5
- Topological Polar Surface Area: 38.8
Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699603-0.05g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 0.05g |
$683.0 | 2023-05-24 | ||
| Enamine | EN300-699603-0.1g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 0.1g |
$715.0 | 2023-05-24 | ||
| Enamine | EN300-699603-0.25g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 0.25g |
$748.0 | 2023-05-24 | ||
| Enamine | EN300-699603-0.5g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 0.5g |
$781.0 | 2023-05-24 | ||
| Enamine | EN300-699603-1.0g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 1g |
$813.0 | 2023-05-24 | ||
| Enamine | EN300-699603-2.5g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 2.5g |
$1594.0 | 2023-05-24 | ||
| Enamine | EN300-699603-5.0g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 5g |
$2360.0 | 2023-05-24 | ||
| Enamine | EN300-699603-10.0g |
ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate |
1498883-71-8 | 10g |
$3500.0 | 2023-05-24 |
Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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